Cas no 128959-17-1 (Benzeneethanamine,2-[(4-methoxyphenyl)thio]-a-methyl-, hydrochloride (1:1))

• Product Name: Benzeneethanamine,2-[(4-methoxyphenyl)thio]-a-methyl-, hydrochloride (1:1)
• CAS No: 128959-17-1
• MF: C₁₆H₂₀ClNOS
• MW: 309.854102134705
• CID: 200212
• PubChem ID: 3075824
• Update Time: 2025-04-19

Benzeneethanamine,2-[(4-methoxyphenyl)thio]-a-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,2-[(4-methoxyphenyl)thio]-a-methyl-, hydrochloride (1:1)
• 1-[2-(4-methoxyphenyl)sulfanylphenyl]propan-2-amine,hydrochloride
• DTXSID30926244
• Benzeneethanamine, 2-((4-methoxyphenyl)thio)-alpha-methyl-, hydrochloride
• 1-(2-(4-Methoxyphenylthio)phenyl)-2-propylamine formate
• 2-((4-Methoxyphenyl)thio)-alpha-methylbenzeneethanamine hydrochloride
• 1-{2-[(4-Methoxyphenyl)sulfanyl]phenyl}propan-2-amine--hydrogen chloride (1/1)
• 128959-17-1

• Inchi： 1S/C16H19NOS.ClH/c1-12(17)11-13-5-3-4-6-16(13)19-15-9-7-14(18-2)8-10-15;/h3-10,12H,11,17H2,1-2H3;1H
• InChI Key： YAZGTAAHUKXNDU-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)OC)C1C=CC=CC=1CC(C)N

Computed Properties

• Exact Mass: 309.0956
• Monoisotopic Mass: 309.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Boiling Point: 404.9°C at 760 mmHg
• Flash Point: 198.7°C
• PSA: 35.25